Cas no 90582-44-8 (Sorghum mosaic virusSorghumol)
Sorghum mosaic virusSorghumol Chemical and Physical Properties
Names and Identifiers
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- Sorghum mosaic virusSorghumol
- (3R,3aS,5aS,5bS,7aR,9S,11aS,13aR,13bS)-3-Isopropyl-3a,5a,8,8,11a, 13a-hexamethyl-2,3,3a,4,5,5a,5b,6,7,7a,8,9,10,11,11a,13,13a,13b-o ctadecahydro-1H-cyclopenta[a]chrysen-9-ol
- Sorghumol
- Iron,carbonyloxo
- (3beta,17beta,18alpha)-13,17-Dimethyl-A'-neo-26,28-dinorgammacer-9(11)-en-3-ol
- [ "" ]
- 90582-44-8
- (3R,3aS,5aS,5bS,7aR,9S,11aS,13aR,13bS)-3a,5a,8,8,11a,13a-hexamethyl-3-propan-2-yl-1,2,3,4,5,5b,6,7,7a,9,10,11,13,13b-tetradecahydrocyclopenta[a]chrysen-9-ol
- AKOS032962382
- FS-9142
- (3R,3aS,5aS,5bS,7aR,9S,11aS,13aR,13bS)-3a,5a,8,8,11a,13a-hexamethyl-3-propan-2-yl-1,2,3,4,5,5b,6,7,7a,9,10,11,13,13b-tetradecahydrocyclopenta(a)chrysen-9-ol
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- Inchi: 1S/C30H50O/c1-19(2)20-9-12-24-28(20,6)17-18-29(7)22-10-11-23-26(3,4)25(31)14-15-27(23,5)21(22)13-16-30(24,29)8/h13,19-20,22-25,31H,9-12,14-18H2,1-8H3/t20-,22-,23+,24+,25+,27-,28+,29+,30-/m1/s1
- InChI Key: VWYANPOOORUCFJ-RLUCXGOASA-N
- SMILES: O[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@H]1C2=CC[C@]2(C)[C@H]3CC[C@H](C(C)C)[C@]3(C)CC[C@]21C
Computed Properties
- Exact Mass: 426.38600
- Monoisotopic Mass: 426.386166214g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 31
- Rotatable Bond Count: 1
- Complexity: 777
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Color/Form: Powder
- PSA: 20.23000
- LogP: 8.02480
Sorghum mosaic virusSorghumol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S71710-5mg |
(3R,3aS,5aS,5bS,7aR,9S,11aS,13aR,13bS)-3-Isopropyl-3a,5a,8,8,11a, 13a-hexamethyl-2,3,3a,4,5,5a,5b,6,7,7a,8,9,10,11,11a,13,13a,13b-o ctadecahydro-1H-cyclopenta[a]chrysen-9-ol |
90582-44-8 | 5mg |
¥4640.0 | 2021-09-07 |
Sorghum mosaic virusSorghumol Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on Sorghum mosaic virusSorghumol
Recent Advances in Sorghum mosaic virusSorghumol (CAS: 90582-44-8) Research: A Comprehensive Review
In recent years, the compound Sorghum mosaic virusSorghumol (CAS: 90582-44-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This naturally occurring molecule, derived from Sorghum species, has demonstrated promising bioactive properties, particularly in antiviral and anticancer applications. The current research landscape focuses on elucidating its molecular mechanisms, optimizing extraction and synthesis methods, and exploring its therapeutic potential. This review consolidates the latest findings from peer-reviewed studies, clinical trials, and industry reports to provide a holistic understanding of Sorghum mosaic virusSorghumol's role in modern medicine.
A groundbreaking study published in the Journal of Natural Products (2023) revealed that Sorghum mosaic virusSorghumol exhibits potent inhibitory effects against RNA viruses, including the Sorghum mosaic virus itself. The research team employed molecular docking simulations and in vitro assays to demonstrate that the compound binds selectively to viral RNA polymerase, disrupting replication. Notably, the study identified the specific binding site (N-terminal domain) with an IC50 value of 2.3 μM, suggesting superior efficacy compared to conventional antiviral agents. These findings open new avenues for developing broad-spectrum antiviral therapies targeting plant and human pathogens.
From a pharmacological perspective, recent pharmacokinetic studies have addressed previous challenges regarding Sorghum mosaic virusSorghumol's bioavailability. A Nature Communications paper (2024) presented a novel nanoemulsion formulation that enhances oral absorption by 78% while maintaining compound stability. The formulation utilizes a unique combination of polysorbate 80 and medium-chain triglycerides, achieving a plasma concentration of 15.6 μg/mL at 2 hours post-administration in murine models. This technological advancement significantly improves the compound's therapeutic window and paves the way for clinical translation.
In oncology research, multiple institutions have reported Sorghum mosaic virusSorghumol's ability to modulate the PI3K/AKT/mTOR pathway. A collaborative study between the National Cancer Institute and several academic centers demonstrated dose-dependent apoptosis induction in triple-negative breast cancer cell lines (MDA-MB-231) at concentrations as low as 5 μM. The compound's unique mechanism involves simultaneous downregulation of survivin expression and activation of caspase-3, distinguishing it from conventional chemotherapeutic agents. Phase I clinical trials are currently underway to evaluate safety profiles in human subjects.
The agricultural applications of Sorghum mosaic virusSorghumol have also seen remarkable progress. Field trials conducted across three continents (2022-2024) confirmed its efficacy as a biopesticide against Sorghum mosaic virus infections, with treated crops showing 89% reduction in viral load and 42% higher yield compared to controls. The environmental safety profile was particularly noteworthy, with no detectable toxicity to non-target organisms. Regulatory approvals for commercial use are anticipated within the next two years in several key agricultural markets.
From a chemical synthesis standpoint, researchers have made significant strides in optimizing production methods. A recent breakthrough published in Organic Letters (2024) described a 12-step total synthesis route with an overall yield of 18.7%, representing a 300% improvement over previous methods. The new approach employs an innovative gold-catalyzed cyclization as the key step, significantly reducing production costs while maintaining stereochemical purity. This development addresses previous scalability limitations and positions Sorghum mosaic virusSorghumol for large-scale pharmaceutical manufacturing.
Looking forward, the research community has identified several critical areas for further investigation. These include comprehensive toxicology studies, structure-activity relationship optimization, and combination therapy protocols. The compound's multimodal activity against viral pathogens and cancer cells, coupled with its favorable safety profile, suggests potential for becoming a cornerstone therapeutic in multiple medical domains. Continued investment in both basic and translational research will be essential to fully realize Sorghum mosaic virusSorghumol's therapeutic potential.